![molecular formula C8H13ClN2O3 B6243078 rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride CAS No. 2648862-34-2](/img/no-structure.png)
rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride
Overview
Description
Rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H13ClN2O3 and its molecular weight is 220.7. The purity is usually 95.
BenchChem offers high-quality rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride involves the reaction of an appropriate starting material with a series of reagents to form the final product. The key steps in the synthesis pathway include the formation of the pyrrolo[3,4-d][1,2]oxazole ring system and the subsequent esterification of the carboxylic acid group with ethanol. The final step involves the formation of the hydrochloride salt of the product.", "Starting Materials": [ "2,3-dihydrofuran", "2-nitrobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "ethanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2,3-dihydrofuran with 2-nitrobenzaldehyde in the presence of ammonium acetate to form 2-(2-nitrophenyl)-3,4-dihydro-2H-pyrrole-5-carbaldehyde", "Step 2: Reduction of the nitro group in the intermediate from step 1 using a suitable reducing agent such as sodium dithionite to form 2-(2-aminophenyl)-3,4-dihydro-2H-pyrrole-5-carbaldehyde", "Step 3: Cyclization of the intermediate from step 2 with ethyl acetoacetate in the presence of a suitable acid catalyst such as p-toluenesulfonic acid to form rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid", "Step 4: Esterification of the carboxylic acid group in the intermediate from step 3 with ethanol in the presence of a suitable condensing agent such as dicyclohexylcarbodiimide to form rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate", "Step 5: Formation of the hydrochloride salt of the product by treatment with hydrochloric acid" ] } | |
CAS RN |
2648862-34-2 |
Product Name |
rac-ethyl (3aR,6aS)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylate hydrochloride |
Molecular Formula |
C8H13ClN2O3 |
Molecular Weight |
220.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
